Cas no 19550-45-9 (1,2-dimethylcyclopentan-1-ol, Mixture of diastereomers)

• Product Name: 1,2-dimethylcyclopentan-1-ol, Mixture of diastereomers
• CAS No: 19550-45-9
• MF: C₇H₁₄O
• MW: 114.185462474823
• MDL: MFCD00045411
• CID: 123647
• PubChem ID: 551296
• Update Time: 2025-05-21

1,2-dimethylcyclopentan-1-ol, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol,1,2-dimethyl-
• 1,2-dimethylcyclopentan-1-ol
• 1,2-DIMETHYLCYCLOPENTANOL
• 1,t-dimethylcyclopentan-r-1-ol
• cis-1,2-Dimethylcyclopentan-1-ol
• cis-1,2-Dimethylcyclopentanol
• Cyclopentanol,1,2-dimethyl
• 1,2-dimethylcyclopentan-1-ol, Mixture of diastereomers
• NLNMBQJPOSCBCN-UHFFFAOYSA-N
• FT-0712432
• DTXSID00338815
• SCHEMBL2349199
• 19550-45-9
• EN300-246967
• AKOS006271495

• MDL： MFCD00045411
• Inchi： 1S/C7H14O/c1-6-4-3-5-7(6,2)8/h6,8H,3-5H2,1-2H3
• InChI Key： NLNMBQJPOSCBCN-UHFFFAOYSA-N
• SMILES： OC1(C)CCCC1C

Computed Properties

• Exact Mass: 114.10400
• Monoisotopic Mass: 114.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 1.55740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 1,2-dimethylcyclopentan-1-ol, Mixture of diastereomers

Recent Advances in the Study of 1,2-Dimethylcyclopentan-1-ol (CAS: 19550-45-9) and Its Diastereomeric Mixtures

The compound 1,2-dimethylcyclopentan-1-ol (CAS: 19550-45-9), a mixture of diastereomers, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug synthesis and material science. Recent studies have explored its stereochemical properties, synthetic pathways, and potential biological activities, providing new insights into its utility in medicinal chemistry.

One of the key findings from recent research is the optimization of synthetic routes for 1,2-dimethylcyclopentan-1-ol. A study published in the Journal of Organic Chemistry demonstrated a novel catalytic asymmetric synthesis method that significantly improves the yield and enantioselectivity of the desired diastereomers. This advancement is particularly relevant for the pharmaceutical industry, where high-purity stereoisomers are often required for drug development.

In addition to synthetic improvements, researchers have investigated the biological activities of 1,2-dimethylcyclopentan-1-ol. Preliminary in vitro studies suggest that certain diastereomers exhibit moderate antimicrobial activity against Gram-positive bacteria, opening avenues for its potential use as a scaffold for new antibiotics. Further mechanistic studies are underway to elucidate the structure-activity relationships and optimize the compound's efficacy.

Another notable development is the application of 1,2-dimethylcyclopentan-1-ol in polymer chemistry. A recent report in ACS Applied Materials & Interfaces highlighted its use as a monomer for producing biodegradable polymers with tunable mechanical properties. This application aligns with the growing demand for sustainable materials in the pharmaceutical and packaging industries.

Despite these promising advancements, challenges remain in the large-scale production and purification of specific diastereomers. Researchers are actively exploring chromatographic and enzymatic separation techniques to address these issues. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, the ongoing research on 1,2-dimethylcyclopentan-1-ol (CAS: 19550-45-9) underscores its potential as a valuable intermediate in drug discovery and material science. Future studies should focus on scaling up production, refining stereoselective synthesis, and expanding its biological applications to fully realize its commercial and therapeutic potential.